Cas no 133865-89-1 ((2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide)

(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide is a chiral small-molecule compound featuring a fluorinated aromatic ether moiety linked to an aminopropanamide scaffold. Its stereospecific (S)-configuration ensures precise molecular interactions, making it valuable for pharmacological and biochemical research. The 3-fluorophenylmethoxy group enhances lipophilicity and potential blood-brain barrier permeability, while the aminopropanamide core provides structural versatility for derivatization. This compound is particularly useful in medicinal chemistry as a precursor or intermediate for developing CNS-targeted agents or enzyme inhibitors. Its well-defined structure allows for controlled modifications, facilitating structure-activity relationship (SAR) studies. High purity and stability under standard conditions further support its utility in rigorous experimental applications.

(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide structure

133865-89-1 structure

Product Name:(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide

CAS No:133865-89-1

MF:C₁₇H₁₉FN₂O₂

MW:302.3434

MDL:MFCD00897036

CID:64285

PubChem ID:131682

Update Time:2025-10-14

(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

- (S)-2-((4-((3-Fluorobenzyl)oxy)benzyl)amino)propanamide
- 2(S)-[4-(3-Fluorobenzyloxy)benzylamino]propionamide
- Safinamide
- (2S)-2-[[4-[(3-fluorophenyl)methoxy]phenyl]methylamino]propanamide
- (S)-2-(4-(3-FLUOROBENZYLOXY)BENZYLAMINO)PROPANAMIDE
- (2S)-2-[4-(3-fluorobenzyloxy)benzylamino]propionamide
- (S)-(+)-2-[4-(3-fluorobenzyloxy)benzylamino]-propanamide
- (S)-2-[[4-[(3-Fluorobenzyl)oxy]benzyl]amino]propionamide
- EMD 1195686
- EMD-1195686
- FCE 26743
- FCE-26743
- (4-((3-fluorobenzyl)oxy)benzyl)-L-alanine
- Xadago
- 90ENL74SIG
- 2(s)-(4-(3-fluorobenzyloxy)benzylamino)propionamide
- Safinamide [USAN:INN]
- 2-(4-(3-Fluorobenzyloxy)benzylamino)propionamide
- (S)-2-[[4-[(3-Fluorobenzyl)oxy]benzyl]amino]propanamide
- Safinam
- CS-0556
- (S)-2[4-(3-fluorobenzyloxy)benzylamino]propanamide
- EX-A2759
- 5139B
- MFCD00897036
- D10158
- AKOS016002015
- HMS3886M21
- NCGC00346529-03
- (2S)-2-[({4-[(3-fluorophenyl)methoxy]phenyl}methyl)amino]propanamide
- DA-67371
- (S)-2-(((4-((3-Fluorophenyl)methoxy)phenyl)methyl)amino)propanamide
- DTXCID701436700
- N04BD03
- BCP12082
- NS00001226
- s5357
- 2(S)-[4-(3-Fluorobenzyloxy) benzylamino] propionamide
- (S)-2-[4-(3-Fluoro-benzyloxy)-benzylamino]-propionamide; compound with methanesulfonic acid
- (S)-2[4-(3-fluorobenzyloxy)benzylamino] propanamide
- SAFINAMIDE [INN]
- SAFINAMIDE [WHO-DD]
- CHEBI:134718
- AC-26829
- (S)-2-((4-(3-fluorobenzoxy)benzyl)amino)propanamide
- CHEMBL396778
- (5)-2-[4-(3-fluorobenzyloxy)benzylamino]propanamide
- Safinamida
- Safinamide (USAN/INN)
- GTPL8291
- ER-0076
- (S)-2-[4-(3-fluorobenzyloxy)benzylamino]propanamide
- BDBM19187
- J-506604
- BRD-K92613113-066-02-7
- S0935
- EC 603-772-2
- Q2211523
- BDBM50078694
- UNII-90ENL74SIG
- (+-)-(S)-2-((p-((m-Fluorobenzyl)oxy)benzyl)amino)propionamide
- HY-70057
- CHEMBL48582
- SCHEMBL69350
- 133865-89-1
- DTXSID601010282
- CCG-267489
- safinamidum
- NEMGRZFTLSKBAP-LBPRGKRZSA-N
- Propanamide, 2-(((4-((3-fluorophenyl)methoxy)phenyl)methyl)amino)-, (S)-
- SAFINAMIDE [USAN]
- DB06654
- NCGC00346529-05
- EMD 1195686;FCE 26743;EMD-1195686;EMD1195686;FCE-26743
- EN300-18567503
- SAFINAMIDE [MI]
- N2-(4-((3-Fluorbenzyl)oxy)benzyl)-L-alaninamid
- NCGC00346529-01
- (2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide
- MDL： MFCD00897036
- Inchi： 1S/C17H19FN2O2/c1-12(17(19)21)20-10-13-5-7-16(8-6-13)22-11-14-3-2-4-15(18)9-14/h2-9,12,20H,10-11H2,1H3,(H2,19,21)/t12-/m0/s1
- InChI Key： NEMGRZFTLSKBAP-LBPRGKRZSA-N
- SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])OC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])[C@]([H])(C(N([H])[H])=O)C([H])([H])[H]

Computed Properties

Exact Mass: 302.14300
Monoisotopic Mass: 302.143056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.4
XLogP3: 2.2

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Melting Point: 212°C(lit.)
Boiling Point: 476.7°C at 760 mmHg
Flash Point: 242.1±27.3 °C
Refractive Index: 1.569
PSA: 64.35000
LogP: 3.45930
Merck: 8315
Sensitiveness: Sensitive to heat
Vapor Pressure: 0.0±1.2 mmHg at 25°C

(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide Security Information

Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Safety Instruction： H303+H313+H110
RTECS：TX1457385
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S5357-25mg	Safinamide	133865-89-1	99.98%	25mg	¥795.11	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S125282-10mg	(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide	133865-89-1	≥98%	10mg	¥39.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S125282-250mg	(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide	133865-89-1	≥98%	250mg	¥169.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S125282-50mg	(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide	133865-89-1	≥98%	50mg	¥59.90	2023-09-01
DC Chemicals	DC4134-100 mg	Safinamide	133865-89-1	99%	100mg	$400.0	2022-02-28
DC Chemicals	DC4134-250 mg	Safinamide	133865-89-1	99%	250mg	$700.0	2022-02-28
DC Chemicals	DC4134-1 g	Safinamide	133865-89-1	99%	1g	$1300.0	2022-02-28
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB29112-0.005g	(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide	133865-89-1	97%	0.005g	429.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB29112-0.01g	(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide	133865-89-1	97%	0.01g	729.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB29112-0.05g	(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide	133865-89-1	97%	0.05g	2278.00	2021-07-09

(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide Production Method

(2S)-2-({4-(3-Fluorophenyl)methoxyphenyl}methyl)aminopropanamide Suppliers

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(CAS:133865-89-1)沙芬酰胺

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